Cas no 2171140-71-7 (8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid)

• Product Name: 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid
• CAS No: 2171140-71-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5837641
• PubChem ID: 165813682
• Update Time: 2025-10-31

8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid
• EN300-1574590
• 8-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]octanoic acid
• 2171140-71-7

• Inchi： 1S/C28H36N2O5/c1-2-20(18-26(31)29-17-11-5-3-4-6-16-27(32)33)30-28(34)35-19-25-23-14-9-7-12-21(23)22-13-8-10-15-24(22)25/h7-10,12-15,20,25H,2-6,11,16-19H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t20-/m0/s1
• InChI Key： BDUMSHSBWDCHFU-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](CC)CC(NCCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid

Professional Introduction to Compound with CAS No. 2171140-71-7 and Product Name: 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid

The compound identified by the CAS number 2171140-71-7 and the product name 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal research. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amino-pentanoic acid backbone suggests a multifunctional role, making it a candidate for various biochemical interactions.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical formulations. The (3S) configuration of the pentanamidooctanoic acid moiety plays a crucial role in determining the stereochemical properties of the compound, which is essential for its biological activity. The Fmoc group, commonly used in peptide synthesis, adds another layer of functionality, enabling further derivatization and modification. This combination makes the compound a versatile tool for researchers exploring novel therapeutic agents.

In the realm of drug discovery, the development of peptidomimetics has been a focal point due to their ability to mimic natural peptides while avoiding issues like proteolytic degradation. The structure of 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid aligns well with this trend, as it incorporates elements that enhance stability and bioavailability. The fluorene moiety, in particular, has been shown to improve solubility and metabolic stability, which are critical factors in drug design.

Advances in computational chemistry have enabled researchers to predict the pharmacokinetic properties of molecules with greater accuracy. The complex structure of this compound can be modeled using molecular dynamics simulations and quantum mechanical calculations, providing insights into its interactions with biological targets. Such computational approaches are invaluable in optimizing lead compounds for clinical trials. The (3S)-configuration, for instance, can be fine-tuned to enhance binding affinity to specific enzymes or receptors.

The role of prodrugs in drug delivery systems cannot be overstated. The Fmoc group in 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid could serve as a protecting group during synthesis, allowing for controlled release once inside the body. This strategy is particularly useful for drugs that require targeted delivery to specific tissues or organs. Recent patents have demonstrated similar applications of Fmoc derivatives in enhancing drug efficacy and reducing side effects.

Biological assays have been conducted to evaluate the potential therapeutic effects of this compound. Initial results suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The fluorene-based moiety has been observed to interact with lipophilic pockets of target proteins, modulating their function. Such interactions are being further investigated to develop novel anti-inflammatory agents with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been adapted for constructing complex structures like this one. The use of chiral auxiliaries or catalysts ensures the correct stereochemical outcome, which is critical for biological activity. Recent innovations in synthetic methodologies have made it possible to produce such molecules on a larger scale, facilitating further research and development.

Regulatory considerations are also essential when developing new pharmaceuticals. Compliance with guidelines set by agencies like the FDA and EMA ensures that drugs are safe and effective before reaching patients. The complex structure of 8-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooctanoic acid presents unique challenges but also opportunities for novel therapeutic applications. Researchers are actively working to address these challenges through interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists.

The future prospects of this compound are promising, with ongoing studies exploring its potential in treating various diseases. Its unique structural features make it a valuable scaffold for designing next-generation drugs. As research progresses, new applications may emerge, further solidifying its importance in medicinal chemistry. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence will likely accelerate the discovery process, bringing us closer to realizing the full potential of this molecule.